Cas no 118724-99-5 (2-(2-Acetamido-2-methylpropanamido)-2-methylpropanoic Acid)

• Product Name: 2-(2-Acetamido-2-methylpropanamido)-2-methylpropanoic Acid
• CAS No: 118724-99-5
• MF: C₁₀H₁₈N₂O₄
• MW: 230.260922908783
• MDL: MFCD18824104
• CID: 131946
• PubChem ID: 45122336
• Update Time: 2025-04-19

2-(2-Acetamido-2-methylpropanamido)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Alanine,N-(N-acetyl-2-methylalanyl)-2-methyl- (9CI)
• α-[(acetyl-α-aminoisobutanoyl)amino]-isobutanoic acid
• Isobutyricacid, a-[(a-acetamidoisobutyrylamino)]- (3CI)
• 2-(2-ACETAMIDO-2-METHYLPROPANAMIDO)-2-METHYLPROPANOIC ACID
• Alanine,N-(N-acetyl-2-methylalanyl)-2-methyl-(9ci)
• W18294
• EN300-314926
• 2-(2-Acetamido-2-methylpropanamido)-2-methylpropanoic acid (Ac-Aib-Aib-OH)
• 118724-99-5
• AS-69641
• MFCD18824104
• Alanine, N-(N-acetyl-2-methylalanyl)-2-methyl- (9CI)
• 2-[(2-acetamido-2-methylpropanoyl)amino]-2-methylpropanoic acid
• AKOS027395881
• Z2679906825
• 2-(2-ACETAMIDO-2-METHYLPROPANAMIDO)-2-METHYLPROPANOICACID
• 2-(2-Acetamido-2-methylpropanamido)-2-methylpropanoic Acid

• MDL： MFCD18824104
• Inchi： 1S/C10H18N2O4/c1-6(13)11-9(2,3)7(14)12-10(4,5)8(15)16/h1-5H3,(H,11,13)(H,12,14)(H,15,16)
• InChI Key： IGBQCFANGWYUSJ-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)NC(C)=O)NC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 230.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.5A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides